5-(4-Methoxy-phenyl)-4-methyl-thiazol-2-ylamine

• CAS No.: 91350-54-8
• Molecular Formula: C11H12N2OS
• Molecular Weight: 220.29 g/mol
• IUPAC Name: 5-(4-methoxyphenyl)-4-methyl-1,3-thiazol-2-amine
• InChI: InChI=1S/C11H12N2OS/c1-7-10(15-11(12)13-7)8-3-5-9(14-2)6-4-8/h3-6H,1-2H3,(H2,12,13)
• InChI Key: DEJORMCMFOCFLS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)N)C2=CC=C(C=C2)OC

Description

5-(4-Methoxy-phenyl)-4-methyl-thiazol-2-ylamine is a useful research compound. Its molecular formula is C11H12N2OS and its molecular weight is 220.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of concentrated hydrochloric acid HCl (20 ml) in water (30 ml) is added to N-[5-(4-Methoxy-phenyl)-4-methyl-thiazol-2-yl]-acetamide (Example 28a) (2 g, 7.63 mmol) in ethanol. After 5 hours at reflux, the reaction is poured into water (600 ml) and the pH is adjusted to 9/10 with 2.5 M NaOH. The aqueous layer is then extracted with ethyl acetate (3×200 ml). The combined organic layers are dried over MgSO4, filtered and concentrated to afford 5-(4-Methoxy-phenyl)-4-methyl-thiazol-2-ylamine.